Cas no 603068-40-2 (2-(2-fluorophenyl)-4-methylpyrrolidine)

2-(2-Fluorophenyl)-4-methylpyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorophenyl substituent and a methyl group on the pyrrolidine ring, offers unique steric and electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom enhances metabolic stability and binding affinity, while the methyl group contributes to lipophilicity and conformational rigidity. This compound is particularly useful in the development of CNS-targeting molecules and enzyme inhibitors. Its well-defined chemical properties and synthetic versatility make it a preferred choice for medicinal chemistry and drug discovery efforts.

2-(2-fluorophenyl)-4-methylpyrrolidine structure

603068-40-2 structure

Product Name:2-(2-fluorophenyl)-4-methylpyrrolidine

CAS No:603068-40-2

MF:C₁₁H₁₄FN

MW:179.233966350555

MDL:MFCD05214948

CID:951632

PubChem ID:3939614

Update Time:2025-05-28

2-(2-fluorophenyl)-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine, 2-(2-fluorophenyl)-4-methyl- (9CI)
- 2-(2-fluorophenyl)-4-methylpyrrolidine
- AKOS013569614
- Z1216816747
- CS-0106183
- D76608
- 603068-40-2
- EN300-93306
- MDL： MFCD05214948
- Inchi： 1S/C11H14FN/c1-8-6-11(13-7-8)9-4-2-3-5-10(9)12/h2-5,8,11,13H,6-7H2,1H3
- InChI Key： HMNRMNSUXLYVTH-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1CC(C)CN1

Computed Properties

Exact Mass: 179.111027613g/mol
Monoisotopic Mass: 179.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 230.4±33.0 °C at 760 mmHg
Flash Point: 93.1±25.4 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(2-fluorophenyl)-4-methylpyrrolidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2-fluorophenyl)-4-methylpyrrolidine Pricemore >>

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